Cas no 821799-66-0 (Benzene, [1-ethenyl-3-methyl-1-(trifluoromethyl)butyl]-)
![Benzene, [1-ethenyl-3-methyl-1-(trifluoromethyl)butyl]- structure](https://www.kuujia.com/scimg/cas/821799-66-0x500.png)
821799-66-0 structure
Product name:Benzene, [1-ethenyl-3-methyl-1-(trifluoromethyl)butyl]-
Benzene, [1-ethenyl-3-methyl-1-(trifluoromethyl)butyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, [1-ethenyl-3-methyl-1-(trifluoromethyl)butyl]-
- [5-methyl-3-(trifluoromethyl)hex-1-en-3-yl]benzene
- 821799-66-0
- DTXSID00838926
-
- Inchi: InChI=1S/C14H17F3/c1-4-13(10-11(2)3,14(15,16)17)12-8-6-5-7-9-12/h4-9,11H,1,10H2,2-3H3
- InChI Key: HXUTUGAMTHRIBT-UHFFFAOYSA-N
- SMILES: CC(C)CC(C=C)(C1=CC=CC=C1)C(F)(F)F
Computed Properties
- Exact Mass: 242.12823503g/mol
- Monoisotopic Mass: 242.12823503g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 0Ų
Benzene, [1-ethenyl-3-methyl-1-(trifluoromethyl)butyl]- Related Literature
-
S. Markarian,Kh. Nerkararyan,W. Fawcett Phys. Chem. Chem. Phys., 2002,4, 1-3
-
Nicolás Montenegro-Pohlhammer,Rodrigo Urzúa-Leiva,Dayán Páez-Hernández,Gloria Cárdenas-Jirón Dalton Trans., 2019,48, 8418-8426
-
Tiddo J. Mooibroek,Martin Lutz,Anthony L. Spek,Elisabeth Bouwman Dalton Trans., 2010,39, 11027-11034
-
Jie Xue,Jiawei Chen,Jizhong Song,Leimeng Xu,Haibo Zeng J. Mater. Chem. C, 2017,5, 11018-11024
821799-66-0 (Benzene, [1-ethenyl-3-methyl-1-(trifluoromethyl)butyl]-) Related Products
- 1083175-32-9((2S)-2-amino-3-(piperidin-4-yl)propanoic acid dihydrochloride)
- 2231675-15-1(1-(benzenesulfonyl)-7-chloro-2-methyl-pyrrolo[3,2-b]pyridine)
- 6962-10-3(4-(2-Phenylpropan-2-yl)aniline)
- 1805137-29-4(Ethyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate)
- 2229666-42-4(3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)prop-2-enoic acid)
- 2229033-99-0(4-bromo-5-(1-ethynylcyclopropyl)-2-methoxyphenol)
- 1361700-71-1(2-Hydroxy-3-nitro-5-(2,3,5-trichlorophenyl)pyridine)
- 2034204-57-2(2,4-dimethyl-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-1,3-thiazole-5-carboxamide)
- 1481136-43-9(1-[(2-hydroxyphenyl)methyl]pyrrolidine-3-carboxylic acid)
- 2039-76-1(3-Acetylphenanthrene)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
